2-bromo-N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}benzamide

• IUPAC Name: 2-bromo-N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]benzamide
• InChI: InChI=1S/C20H18BrNO5S/c1-26-14-8-10-15(11-9-14)28(24,25)19(18-7-4-12-27-18)13-22-20(23)16-5-2-3-6-17(16)21/h2-12,19H,13H2,1H3,(H,22,23)
• InChI Key: RUPKDVDAPZUXIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=CC=CC=C2Br)C3=CC=CO3
• Molecular Formula: C20H18BrNO5S
• Molecular Weight: 464.3 g/mol

Description

2-bromo-N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}benzamide is a chemical compound that belongs to the class of sulfonylureas. It is a potent hypoglycemic agent that is used in the treatment of type 2 diabetes mellitus. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Hypoglycemic and Hypolipidemic Activities

2-bromo-N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}benzamide, as a derivative of Glibenclamide, has been synthesized with variations in its structure to enhance its binding affinity to receptors. Studies have indicated that modifications in its structure, particularly the substitution of bromide with additional methoxy groups in the benzamide ring, can slightly improve its anti-hyperglycemic potency compared to the root drug, Glibenclamide. These synthesized derivatives have exhibited significant glucose and lipid-lowering activities in diabetic rats, showcasing their potential in hypoglycemic and hypolipidemic applications (Ahmadi et al., 2014).

Photodynamic Therapy

The compound's structure and properties also find relevance in photodynamic therapy. Observations on the synthesis and in vivo photodynamic activity of certain benzochlorins, where 2-bromo-N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}benzamide might act as a precursor or related compound, have shown significant tumoricidal effects in animal models. These studies underscore the potential of such compounds in the development of photodynamic therapy agents for cancer treatment (Morgan et al., 1992).

Analgesic Activity

Newly synthesized compounds related to 2-bromo-N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}benzamide, such as oxazol-5(4H)-ones with a diarylsulfone moiety, have been reported for their analgesic activities. The compounds exhibited significant analgesic effects in pharmacological tests, indicating their potential use in pain management and inflammation treatment. These findings were supported by molecular docking simulations, which predicted binding affinities of the synthesized derivatives against molecular targets involved in pain and inflammation (Bărbuceanu et al., 2020).

Anticonvulsant Activity

4-Thiazolidinones bearing a sulfonamide group, prepared by cyclizing various derivatives including 5-bromo-2-methoxy-N’-[(1E)-arylmethylene/arylethylidene]benzenesulfonohydrazides, have been evaluated for their anticonvulsant activity. The compounds demonstrated significant activity against seizure models, highlighting their potential role in the development of anticonvulsant drugs (Siddiqui et al., 2010).